Cas no 36165-02-3 (5-Thiocanone,1,1-dioxide)

• Product Name: 5-Thiocanone,1,1-dioxide
• CAS No: 36165-02-3
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 322971
• PubChem ID: 262584
• Update Time: 2025-04-19

5-Thiocanone,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 5-Thiocanone,1,1-dioxide
• 1,1-dioxothiocan-5-one
• 1-Thiacyclooctan-5-on-1,1-dioxid
• 1-thiacyclooctane-5-one 1,1-dioxide
• 1-Thia-cyclooctanon-(5)-1,1-dioxyd
• 1-Thiacyclooctanon-(5)-dioxid-(1.1)
• AC1L67SF
• AC1Q6YTP
• AR-1L6748
• CTK4H6020
• NSC96453
• thiocan-5-one 1,1-dioxide
• NSC-96453
• DTXSID00294407
• SCHEMBL11532547
• PVNJHJLDXZOLSF-UHFFFAOYSA-N
• 36165-02-3

• Inchi： 1S/C7H12O3S/c8-7-3-1-5-11(9,10)6-2-4-7/h1-6H2
• InChI Key： PVNJHJLDXZOLSF-UHFFFAOYSA-N
• SMILES： S1(CCCC(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 176.05076
• Monoisotopic Mass: 176.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 390.3°Cat760mmHg
• Flash Point: 254.8°C
• Refractive Index: 1.482
• PSA: 51.21
• LogP: 1.62510